Cas no 651021-67-9 (Isoxazole, 5-(3-bromophenyl)-3-(4-chlorophenyl)-)

Isoxazole, 5-(3-bromophenyl)-3-(4-chlorophenyl)- structure
651021-67-9 structure
Product Name:Isoxazole, 5-(3-bromophenyl)-3-(4-chlorophenyl)-
CAS No:651021-67-9
MF:C15H9BrClNO
MW:334.595062017441
CID:407914
PubChem ID:10925692
Update Time:2025-04-19

Isoxazole, 5-(3-bromophenyl)-3-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Isoxazole, 5-(3-bromophenyl)-3-(4-chlorophenyl)-
    • 5-(3-bromophenyl)-3-(4-chlorophenyl)-1,2-oxazole
    • 5-(3-Bromophenyl)-3-(4-chlorophenyl)isoxazole
    • DTXSID00448589
    • 651021-67-9
    • Inchi: 1S/C15H9BrClNO/c16-12-3-1-2-11(8-12)15-9-14(18-19-15)10-4-6-13(17)7-5-10/h1-9H
    • InChI Key: QAJFSFDMRLCHCR-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1=CC(C2C=CC(=CC=2)Cl)=NO1

Computed Properties

  • Exact Mass: 332.95567
  • Monoisotopic Mass: 332.95560g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.